Cas no 720-82-1 (L-Alanine 2-Naphthylamide)

L-Alanine 2-Naphthylamide is a chromogenic substrate commonly used in enzymatic assays, particularly for detecting and quantifying aminopeptidase activity. Its key advantage lies in its specificity for cleaving enzymes, such as leucine aminopeptidase, releasing the highly fluorescent 2-naphthylamine moiety upon hydrolysis. This property enables sensitive and precise measurement of enzyme kinetics in biochemical and clinical research. The compound’s stability under standard laboratory conditions and its well-characterized reactivity make it a reliable choice for diagnostic and research applications. Its utility extends to histochemistry, where it aids in visualizing enzyme localization in tissue samples. The product is typically supplied in high purity to ensure consistent performance in assays.

L-Alanine 2-Naphthylamide structure

Product Name:L-Alanine 2-Naphthylamide

CAS No:720-82-1

MF:C₁₃H₁₄N₂O

MW:214.263062953949

CID:565169

PubChem ID:24890677

Update Time:2025-06-07

L-Alanine 2-Naphthylamide Chemical and Physical Properties

Names and Identifiers

- Propanamide,2-amino-N-2-naphthalenyl-, (2S)-
- H-ALA-BETANA
- H-Ala-βNA
- L-ALANYL-2-NAPHTHYLAMINE
- ALANINE-BETANA
- H-Ala-bNA
- L-Alanin-<naphthyl-(2)-amid>
- L-ALANINE 2-NAPHTHYLAMIDE
- L-ALANINE NAPHTHYLAMIDE
- L-Ala-NNap
- RARECHEM AH BS 0003
- L-Alanine beta-naphthylamide
- H-Ala-NA HBr
- (S)-2-Amino-N-(naphthalen-2-yl)propanamide
- alanine beta-naphthylamide
- MFCD00064969
- A-4520
- CHEBI:90349
- Q27162483
- H-Ala-NA
- (2S)-2-amino-N-(naphthalen-2-yl)propanamide
- DTXSID901313920
- L-Alanine-b-naphthylamide
- Propanamide,2-amino-N-2-naphthalenyl-,(2S)-
- AKOS010387115
- alanine-2-naphthylamide
- N-naphthalen-2-yl-L-alaninamide
- FD21080
- beta-Alanine 7-amido-4-methylcoumarin, trifluoroacetate salt
- H-L-Ala-2-naphthylamide
- A-4501
- NS00042066
- (2S)-2-amino-N-naphthalen-2-ylpropanamide
- 720-82-1
- SCHEMBL986269
- AS-48948
- 2149-46-4
- L-alanine-2-naphthylamide
- L-Alanine beta-naphthylamide, protease substrate
- (S)-2-Amino-N-(2-naphthyl)propionamide
- RQHPADKWNYTHOH-VIFPVBQESA-N
- (2S)-2-Amino-N-2-naphthalenylpropanamide
- 3513-56-2
- L-Alanine 2-Naphthylamide
- MDL： MFCD00064969
- Inchi： 1S/C13H14N2O/c1-9(14)13(16)15-12-7-6-10-4-2-3-5-11(10)8-12/h2-9H,14H2,1H3,(H,15,16)/t9-/m0/s1
- InChI Key： RQHPADKWNYTHOH-VIFPVBQESA-N
- SMILES： O=C([C@H](C)N)NC1C=CC2C=CC=CC=2C=1

Computed Properties

Exact Mass: 214.11100
Monoisotopic Mass: 214.110613074g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 380
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 7.2
Topological Polar Surface Area: 55.1Å²

Experimental Properties

Color/Form: White powder
PSA: 55.12000
LogP: 2.89880
Solubility: Not determined

L-Alanine 2-Naphthylamide Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Storage Condition：2-8°C

L-Alanine 2-Naphthylamide Pricemore >>

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